N-(2-cyclopentylethyl)-2-(methylthio)nicotinamide
Overview
Description
N-(2-cyclopentylethyl)-2-(methylthio)nicotinamide, also known as CYM-5442, is a small molecule compound that has been extensively studied for its potential therapeutic effects. This compound is a member of the nicotinamide family and has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2-cyclopentylethyl)-2-(methylthio)nicotinamide is not fully understood, but it is believed to act on multiple targets. It has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase, which is involved in DNA repair and inflammation. This compound has also been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in gene expression and cell differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cell proliferation, and induce cell death. This compound has also been shown to improve cognitive function and protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-cyclopentylethyl)-2-(methylthio)nicotinamide is its wide range of potential therapeutic effects. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects, making it a promising candidate for the treatment of a range of diseases. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of N-(2-cyclopentylethyl)-2-(methylthio)nicotinamide. One potential direction is the development of more efficient synthesis methods to increase yields and purity. Another direction is the study of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, the development of this compound analogs with improved solubility and bioavailability could lead to the development of more effective therapies for a range of diseases.
Conclusion:
In conclusion, this compound is a small molecule compound that has been extensively studied for its potential therapeutic effects. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects, making it a promising candidate for the treatment of a range of diseases. The synthesis of this compound has been optimized to ensure high yields and purity, and its mechanism of action is believed to act on multiple targets. While this compound has some limitations, its potential therapeutic benefits make it an exciting area of research for the future.
Scientific Research Applications
N-(2-cyclopentylethyl)-2-(methylthio)nicotinamide has been studied for its potential therapeutic effects in a range of diseases. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has been studied in animal models of multiple sclerosis, Alzheimer's disease, and Parkinson's disease, where it has shown promising results.
properties
IUPAC Name |
N-(2-cyclopentylethyl)-2-methylsulfanylpyridine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2OS/c1-18-14-12(7-4-9-16-14)13(17)15-10-8-11-5-2-3-6-11/h4,7,9,11H,2-3,5-6,8,10H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPSYPJXTYGATML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC=N1)C(=O)NCCC2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.